Cas no 2138142-44-4 (Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl-)

• Product Name: Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl-
• CAS No: 2138142-44-4
• MF: C₁₄H₁₆IN
• MW: 325.188015937805
• CID: 5288127
• Update Time: 2025-10-30

Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl-

• Inchi： 1S/C14H16IN/c1-9-7-13(14(2,3)4)16-12-8-10(15)5-6-11(9)12/h5-8H,1-4H3
• InChI Key： PKSRVMJYVGBMHU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(I)C=2)C(C)=CC=1C(C)(C)C

Additional information on Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl-

Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- (CAS No. 2138142-44-4): An Overview of a Promising Compound in Medicinal Chemistry

Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- (CAS No. 2138142-44-4) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its specific substituents and functional groups, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- is defined by its quinoline core, which is a bicyclic heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. The presence of the 2-(1,1-dimethylethyl), 7-iodo, and 4-methyl substituents imparts unique properties to the molecule. The tert-butyl group at the 2-position provides steric hindrance and enhances the lipophilicity of the compound, while the iodine atom at the 7-position introduces a heavy halogen that can influence electronic properties and reactivity. The methyl group at the 4-position further modulates the electronic distribution within the quinoline ring.

The synthesis of Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- can be achieved through various synthetic routes. One common approach involves the sequential functionalization of a quinoline scaffold. For instance, starting from 2-chloroquinoline, a series of reactions including substitution with tert-butyl lithium, iodination at the 7-position using an appropriate iodinating agent, and methylation at the 4-position can yield the desired product. Recent advancements in synthetic methodologies have also explored catalytic approaches to improve yield and selectivity.

In terms of biological activities, Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- has shown promising results in several areas. One notable application is in antiparasitic therapy. Studies have demonstrated that this compound exhibits potent activity against various parasitic organisms, including those responsible for malaria and leishmaniasis. The mechanism of action is believed to involve disruption of parasitic metabolism and inhibition of key enzymes essential for parasite survival.

Beyond antiparasitic applications, Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- has also been investigated for its potential as an anticancer agent. Research has shown that this compound can induce apoptosis in cancer cells through multiple pathways, including modulation of cell cycle progression and inhibition of angiogenesis. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating brain tumors.

The pharmacokinetic properties of Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- have been studied to understand its behavior in biological systems. In vitro and in vivo studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity and molecular weight contribute to good oral bioavailability and tissue penetration. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

In conclusion, Quinoline, 2-(1,1-dimethylethyl)-7-iodo-4-methyl- (CAS No. 2138142-44-4) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic potentials and optimize its use in clinical settings.